Cas no 62806-64-8 (Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester)

• Product Name: Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester
• CAS No: 62806-64-8
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 1640047
• Update Time: 2024-09-12

Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester
• Carbamothioic acid, dimethyl-, S-[3-(2-naphthalenyloxy)propyl] ester (9CI)

• Inchi： 1S/C16H19NO2S/c1-17(2)16(18)20-11-5-10-19-15-9-8-13-6-3-4-7-14(13)12-15/h3-4,6-9,12H,5,10-11H2,1-2H3
• InChI Key： UBXYXXNGELKQPY-UHFFFAOYSA-N
• SMILES： C(SCCCOC1=CC=C2C(=C1)C=CC=C2)(=O)N(C)C

Computed Properties

• Exact Mass: 289.11377

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 449.7±47.0 °C(Predicted)
• PSA: 29.54
• pka: -1.22±0.70(Predicted)